3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}pyridine-4-carbonitrile

• IUPAC Name: 3-[4-(6-pyrazol-1-ylpyridazin-3-yl)piperazin-1-yl]pyridine-4-carbonitrile
• InChI: InChI=1S/C17H16N8/c18-12-14-4-6-19-13-15(14)23-8-10-24(11-9-23)16-2-3-17(22-21-16)25-7-1-5-20-25/h1-7,13H,8-11H2
• InChI Key: YYBZYJMCPRQXQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)N3C=CC=N3)C4=C(C=CN=C4)C#N
• Molecular Formula: C17H16N8
• Molecular Weight: 332.4 g/mol
• CAS No.: 2640964-06-1

Description

The compound “3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}pyridine-4-carbonitrile” is a complex organic molecule. It contains several functional groups, including a pyrazole ring, a pyridazine ring, a piperazine ring, and a nitrile group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrazole ring could be formed through a condensation reaction, while the pyridazine ring could be formed through a cyclization reaction. The piperazine ring could be introduced through a substitution reaction, and the nitrile group could be added through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The pyrazole and pyridazine rings are aromatic, meaning they are planar and have a delocalized π electron system. The piperazine ring is a saturated six-membered ring with two nitrogen atoms. The nitrile group consists of a carbon triple-bonded to a nitrogen.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. For example, the nitrile group could be hydrolyzed to form a carboxylic acid. The pyrazole ring could undergo electrophilic substitution reactions, and the piperazine ring could undergo alkylation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, it would likely be a solid at room temperature due to the presence of multiple rings, which tend to increase a compound’s melting point. Its solubility would depend on the solvent used.

Mechanism of Action

Target of Action

Similar compounds with a pyrazolo[3,4-b]pyridine structure have been found to have significant activity on various kinases .

Mode of Action

Compounds with similar structures have been found to interact with their targets, leading to changes in the activity of those targets .

Biochemical Pathways

Similar compounds have been found to affect various biochemical pathways, leading to downstream effects .

Result of Action

Similar compounds have been found to have various biological activities .

Action Environment

Such factors can significantly impact the effectiveness of similar compounds .

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. These might include wearing gloves and eye protection, and working in a well-ventilated area. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

Future research on this compound could involve exploring its potential uses. For example, it could be investigated as a potential drug for treating various diseases. Alternatively, it could be used as a building block for synthesizing other complex organic molecules.